molecular formula C14H19N3O B8684852 1-(4-Ethoxyquinolin-2-yl)propane-1,3-diamine

1-(4-Ethoxyquinolin-2-yl)propane-1,3-diamine

Cat. No. B8684852
M. Wt: 245.32 g/mol
InChI Key: ZVTGRVNYMPEODP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Ethoxyquinolin-2-yl)propane-1,3-diamine is a useful research compound. Its molecular formula is C14H19N3O and its molecular weight is 245.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Ethoxyquinolin-2-yl)propane-1,3-diamine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Ethoxyquinolin-2-yl)propane-1,3-diamine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C14H19N3O

Molecular Weight

245.32 g/mol

IUPAC Name

N'-(4-ethoxyquinolin-2-yl)propane-1,3-diamine

InChI

InChI=1S/C14H19N3O/c1-2-18-13-10-14(16-9-5-8-15)17-12-7-4-3-6-11(12)13/h3-4,6-7,10H,2,5,8-9,15H2,1H3,(H,16,17)

InChI Key

ZVTGRVNYMPEODP-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC(=NC2=CC=CC=C21)NCCCN

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 2-chloro-4-ethoxyquinoline (J. Chem. Soc. Perkin Trans. 1, 1993, 181; 323 mg, 1.56 mmol) was added 1,3-diaminopropane (3.9 ml, 47 mmol). The mixture was stirred under argon at 60° C. for 48 h. Excess diamine was removed in vacuo to leave a cream residue which was purified by flash chromatography on silica gel eluting with 6% (9:1 MeOH/NH3) in DCM to give the title compound as a white solid (294 mg, 77%): δH (CD3OD) 1.49 (3H, t), 1.79 (2H, m), 2.74 (2H, t), 3.51 (2H, t), 4.13 (2H, q), 6.09 (1H, s), 7.12 (1H, t), 7.45 (1H, t), 7.55 (1H, d), 7.90 (1H, d); MS (APCI−) 244 (100%, [M−H]−), 216 (34).
Quantity
323 mg
Type
reactant
Reaction Step One
Quantity
3.9 mL
Type
reactant
Reaction Step One
Yield
77%

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